Cas no 64999-95-7 (5-Nitrohex-1-ene)

• Product Name: 5-Nitrohex-1-ene
• CAS No: 64999-95-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 2793201
• PubChem ID: 15049514
• Update Time: 2025-04-21

5-Nitrohex-1-ene Chemical and Physical Properties

Names and Identifiers

• 5-NITROHEX-1-ENE
• DTXSID60567548
• 64999-95-7
• 5-Nitrohex-1-ene

• Inchi： 1S/C6H11NO2/c1-3-4-5-6(2)7(8)9/h3,6H,1,4-5H2,2H3
• InChI Key： PRBLIVPUQXVVPG-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)CCC=C)=O

Computed Properties

• Exact Mass: 129.078978594Da
• Monoisotopic Mass: 129.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų